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Compound of Interest

Compound Name: 3-Ethyl-3-(phenoxymethyl)oxetane

CAS No.: 3897-65-2

Cat. No.: B1603539

Get Quote

CAS Number: 3897-65-2 | Molecular Formula: C₁₂H₁₆O₂ | Molecular Weight: 192.25 g/mol

Authored by: A Senior Application Scientist
Introduction: Unveiling a Versatile Chemical
Intermediate
3-Ethyl-3-(phenoxymethyl)oxetane is a distinct, colorless liquid recognized for its pivotal role

as a reactive monomer and a versatile building block in advanced chemical synthesis.[1] Its

structure, which marries a strained four-membered oxetane ring with a phenoxy moiety, imparts

a unique combination of reactivity and physicochemical properties. This guide offers an in-

depth exploration of this compound, targeting researchers, scientists, and drug development

professionals. We will delve into its synthesis, spectroscopic signature, polymerization

behavior, and burgeoning applications in medicinal chemistry, providing both foundational

knowledge and actionable protocols. The high ring strain energy of the oxetane core,

comparable to that of cycloaliphatic epoxides, renders it highly susceptible to cationic ring-

opening polymerization (CROP), a characteristic that has been extensively leveraged in the

development of advanced polymers, coatings, and inks.[2] Concurrently, the oxetane motif is

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1603539#bc-rfq
https://www.benchchem.com/product/b1603539/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-ethyl-3-phenoxymethyl-oxetane
https://wap.guidechem.com/dictionary/en/3897-65-2.html
https://radtech.org/proceedings/2018/Cationic/Bao-Rong_An-Improvement-of-Cationic-UV-Curing.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


gaining significant traction in drug discovery as a valuable bioisostere, capable of modulating

critical drug-like properties such as solubility and metabolic stability.[3][4]

Section 1: Physicochemical and Spectroscopic
Profile
A thorough understanding of a compound's physical and chemical properties is fundamental to

its effective application. The key properties of 3-Ethyl-3-(phenoxymethyl)oxetane are

summarized below.

Physicochemical Properties
Property Value Source

CAS Number 3897-65-2 [1][5][6]

Molecular Formula C₁₂H₁₆O₂ [1][5][6]

Molecular Weight 192.25 g/mol [1][5][6]

Appearance Colorless transparent liquid [1]

Boiling Point ~275 °C at 760 mmHg [1][5]

Density ~1.025 g/mL [1][5]

Flash Point ~104 °C [1][5]

Refractive Index ~1.505 [1]

LogP ~2.5 [1][6]

Storage
Inert atmosphere, store in

freezer, under -20°C
[5]

Spectroscopic Characterization
While full spectral data sets are often held by commercial suppliers, the structural features of 3-
Ethyl-3-(phenoxymethyl)oxetane allow for a confident prediction of its spectroscopic

signature. This analysis is critical for reaction monitoring and quality control.
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¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl

group (a triplet and a quartet), the aromatic protons of the phenoxy group (multiplets in the

6.8-7.3 ppm range), and distinct signals for the three different methylene groups (-CH₂-O-Ar,

the two non-equivalent -CH₂- groups of the oxetane ring). The diastereotopic protons of the

oxetane ring methylene groups would likely appear as two sets of doublets.

¹³C NMR: The carbon spectrum will feature signals for the ethyl group, the quaternary carbon

of the oxetane ring, the three methylene carbons, and the aromatic carbons of the phenoxy

group.

Infrared (IR) Spectroscopy: The IR spectrum serves as a powerful tool for monitoring

reactions involving the oxetane ring. Key expected absorbances include C-H stretching

(aliphatic and aromatic), aromatic C=C stretching (~1600 and 1490 cm⁻¹), and a prominent

C-O-C stretching band for the ether linkages. Crucially, the characteristic absorbance of the

oxetane ring itself is found around 980 cm⁻¹. The disappearance of this peak is a reliable

indicator of successful ring-opening during polymerization.[2]

Mass Spectrometry (MS): The mass spectrum should display a molecular ion peak (M⁺)

corresponding to its molecular weight of 192.25. Fragmentation patterns would likely involve

cleavage of the ether bond and fragmentation of the oxetane ring.

Section 2: Synthesis and Purification
The synthesis of 3-Ethyl-3-(phenoxymethyl)oxetane is efficiently achieved through a two-step

process, beginning with the formation of the oxetane precursor followed by a classic

etherification reaction.

Synthesis Workflow
The logical flow for the synthesis begins with an accessible triol, which is cyclized to form the

core oxetane structure. This intermediate is then coupled with phenol to yield the final product.
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Precursor Synthesis

Final Product Synthesis

Step 1: Cyclization

3-Ethyl-3-(hydroxymethyl)oxetane

Step 2: Etherification

3-Ethyl-3-(phenoxymethyl)oxetane
(CAS 3897-65-2)

Trimethylolpropane

 Diethyl Carbonate,
KOH (cat.)

TosCl, Pyridine Phenol

Oxetane Tosylate Intermediate
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Initiation

Propagation & Ring-Opening

Photoinitiator (PAG)

UV Light (hν)

Strong Acid (H⁺A⁻)

Photolysis

Oxetane Monomer

Protonation

Protonated Oxetane
(Secondary Oxonium Ion)

Tertiary Oxonium Ion
(Stable Intermediate)

+ Monomer

Propagating Chain
(Ring-Opened)

Rate-Limiting
Ring-Opening

Another Monomer

Nucleophilic AttackChain Elongation
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Key Assays

Identify Lead Compound
with liabilities

(e.g., low solubility, high P450 metabolism)

Identify Bioisosteric
Replacement Site

(e.g., gem-dimethyl, isopropyl)

In Silico Modeling
(Docking, Property Prediction)

Synthesize Oxetane Analogue

Design Synthesis Route

In Vitro Profiling

Data Analysis & Decision Aqueous Solubility Metabolic Stability
(Microsomes, Hepatocytes) Target Potency (IC₅₀) Permeability (PAMPA)

Advance Candidate or
Iterate Design

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

